Cas no 2034355-79-6 (3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide
• CAS No: 2034355-79-6
• MF: C₁₆H₁₆ClN₃O₃S
• MW: 365.834541320801
• CID: 5333819
• Update Time: 2025-06-09

3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-methylbenzenesulfonamide
• 3-chloro-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2-methylbenzenesulfonamide
• 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C16H16ClN3O3S/c1-12-15(17)3-2-4-16(12)24(21,22)19-6-7-20-10-14(9-18-20)13-5-8-23-11-13/h2-5,8-11,19H,6-7H2,1H3
• InChI Key： NEPJVWSWXVECHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NCCN1C=C(C2=COC=C2)C=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 513
• XLogP3: 2.5
• Topological Polar Surface Area: 85.5

Additional information on 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide

3-Chloro-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide (CAS No. 2034355-79-6): A Comprehensive Overview

3-Chloro-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide (CAS No. 2034355-79-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide is characterized by a 2-methylbenzene sulfonamide core, substituted with a chloro group at the 3-position and a complex substituent at the N-position. The substituent includes a furan ring and a pyrazole ring, which are both known for their bioactive properties. The presence of these heterocyclic rings imparts the compound with enhanced pharmacological potential.

Recent studies have focused on the synthesis and biological evaluation of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide. One notable study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound through a multi-step reaction sequence involving the coupling of 2-methylbenzenesulfonyl chloride with an appropriately substituted amine. The synthetic route was optimized to achieve high yields and purity, making it suitable for further biological investigations.

The biological activity of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide has been extensively evaluated in various in vitro and in vivo models. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

In the context of cancer research, 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide has been evaluated for its anticancer properties. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

To further understand the pharmacokinetic properties of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide, several preclinical studies have been conducted. These studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further clinical development.

In conclusion, 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzene-1-sulfonamide (CAS No. 2034355-79-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications.